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Compound of Interest

Compound Name: FA-Ala-OSu

CAS No.: 76079-01-1

Cat. No.: B613179 Get Quote

Executive Summary
FA-Ala-OSu (N-Formyl-L-alanine N-hydroxysuccinimide ester) exhibits a shelf life of 12 months

when stored at -20°C under strictly anhydrous conditions.

While the alanine backbone and formyl protecting group are chemically robust, the N-

hydroxysuccinimide (NHS) ester moiety is thermodynamically unstable in the presence of

moisture. Hydrolysis is the primary degradation pathway, rendering the reagent inert for peptide

coupling or crosslinking.

Critical Storage Directive: The reagent must be stored over a desiccant. The vial must be

equilibrated to room temperature before opening to prevent condensation, which accelerates

autocatalytic hydrolysis.[1]

Molecular Stability Profile
To understand the storage requirements, we must deconstruct the molecule into its three

functional components.
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Component Function Stability Concern

Formyl Group (N-Terminus) Protection

High. Stable against

spontaneous degradation at

-20°C. Requires specific acidic

or enzymatic conditions to

remove.

L-Alanine (Backbone) Amino Acid

High. Racemization is

negligible at -20°C in the solid

state.

NHS Ester (C-Terminus) Activation

Low. Highly reactive

electrophile. Susceptible to

nucleophilic attack by water

(hydrolysis) even in solid

phase if trace moisture is

present.

The Hygroscopicity Factor
Unlike hydrophobic protecting groups (e.g., Fmoc, Boc), the Formyl group is small and polar.

This increases the overall polarity of FA-Ala-OSu, potentially making the solid powder more

hygroscopic (water-attracting) than its Boc/Fmoc counterparts. This amplifies the need for

rigorous moisture exclusion.

Mechanism of Degradation[1]
The shelf life of FA-Ala-OSu is dictated by the rate of hydrolysis of the NHS ester. This reaction

is irreversible and produces two byproducts: N-Formyl-L-alanine (FA-Ala-OH) and N-

hydroxysuccinimide (NHS).

Pathway Visualization
The following diagram illustrates the degradation pathway and the competition between the

desired aminolysis (coupling) and the undesired hydrolysis.
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Figure 1: The competitive pathways for FA-Ala-OSu. Moisture leads to irreversible hydrolysis,

releasing NHS and the free acid.

Storage and Handling Protocols
To maximize shelf life beyond the standard 12-month window, follow this "Deep Freeze"

protocol. This system is self-validating: if the desiccant changes color, the integrity of the

reagent is compromised.

A. The Storage System
Primary Container: Amber glass vial with a Teflon-lined screw cap (protects from light and

ensures a tight seal).

Secondary Container: A sealable jar or bag containing active silica gel or molecular sieves.

Environment: Non-frost-free freezer at -20°C.

Note: Avoid "frost-free" freezers as they cycle temperature to melt ice, causing micro-

thaws that can degrade sensitive reagents.

B. The Handling Workflow (Critical)
Failure to follow this specific workflow is the #1 cause of reagent failure.
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Figure 2: Correct handling workflow to prevent moisture introduction.

Quality Control (QC) Protocols
Before using FA-Ala-OSu in critical or expensive syntheses, you must validate its purity. The

melting point can be unreliable due to decomposition; therefore, Quantitative 1H-NMR is the

gold standard.
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Protocol: 1H-NMR Purity Assay
Objective: Quantify the ratio of intact NHS ester to free NHS (hydrolysis byproduct).

Materials:

Solvent: DMSO-d6 (CDCl3 may not dissolve the formyl species well).

Instrument: 300 MHz NMR or higher.

Methodology:

Dissolve ~5-10 mg of FA-Ala-OSu in DMSO-d6.

Acquire spectrum immediately (NHS esters can degrade slowly in DMSO if wet).

Integration Targets:

Signal A (Intact Ester): Look for the alpha-proton of Alanine (multiplet, ~4.5 - 5.0 ppm).

Signal B (Succinimide Ring): Singlet at ~2.81 ppm (4 protons).

Signal C (Formyl Group): Singlet/Doublet at ~8.0 - 8.2 ppm (1 proton).

Calculation: In a pure sample, the integration ratio of the Succinimide (4H) to the Formyl proton

(1H) should be exactly 4:1.

If the ratio is > 4:1, free NHS is present (sample degraded).

Alternative: Look for the distinct shift of the free NHS protons vs. the ester-bound NHS

protons (often separated by ~0.05-0.1 ppm in DMSO).

Table 1: QC Pass/Fail Criteria
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Test Method
Acceptance
Criteria

Action if Failed

Visual Inspection Eye

White to off-white

crystalline powder. No

clumping.

If yellow or clumped

(wet), discard.

Purity 1H-NMR

>95% Active Ester.

NHS:Formyl ratio

approx 4:1.

Recrystallize (difficult)

or use in excess.

Solubility DMF/DMSO
Clear solution at 0.1

M.

If turbid, insoluble

hydrolysis products

may be present.

Troubleshooting & FAQs
Q: Can I store FA-Ala-OSu in solution? A:No. NHS esters hydrolyze rapidly in solution.

Aqueous buffer (pH 8): Half-life ~10-20 minutes.

Anhydrous DMF/DMSO: Stable for hours to days, but not recommended for long-term

storage. Always prepare fresh.

Q: The powder is stuck together in a hard lump. Is it safe to use? A: This indicates moisture

ingress. The hydrolysis reaction releases acidic byproducts which can catalyze further

degradation. The reagent should be considered compromised. Perform an NMR check or

discard.

Q: Why use FA-Ala-OSu instead of Boc-Ala-OSu? A: The Formyl group is less hydrophobic,

which can be advantageous for water-soluble peptide synthesis or when acid-labile

deprotection (required for Boc) is undesirable. However, removing the Formyl group requires

specific conditions (e.g., hydrazine or deformylase), which must be compatible with your

downstream application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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